molecular formula C30H53NO17 B1261624 9-[4-O-[2-O-(alpha-L-Fucopyranosyl)-beta-D-galactopyranosyl]-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyloxy]nonanoic acid methyl ester

9-[4-O-[2-O-(alpha-L-Fucopyranosyl)-beta-D-galactopyranosyl]-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyloxy]nonanoic acid methyl ester

Cat. No. B1261624
M. Wt: 699.7 g/mol
InChI Key: RFCJRSPWDJBDOC-JZBPMIOASA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 8-{[alpha-L-fucosyl-(1->2)-beta-D-galactosyl-(1->4)-N-acetyl-beta-D-glucosaminyl]oxy}nonanoate is an amino trisaccharide and a glucosamine oligosaccharide.

Scientific Research Applications

Synthesis and Chemical Structure

  • Synthesis Techniques : Different synthesis methods for similar compounds have been explored. For instance, Ogura et al. (1987) detailed the synthesis of various 9-O-acyl derivatives of N-acetyl- and N-glycoloyl-neuraminic acid, which are structurally related to the compound (Ogura et al., 1987).

  • Structural Analysis : Studies like that of Watt et al. (2000), which focused on the synthesis and X-ray crystal structure of methyl alpha-L-fucopyranosyl-(1-->2)-beta-D-galactopyranosyl-(1-->2)-alpha-D-xylopyranoside, provide insights into the structural aspects of compounds similar to the one (Watt et al., 2000).

  • Complex Molecule Synthesis : Research by Rana et al. (1981) on the chemical synthesis of complex oligosaccharides which include structures similar to the compound , adds to the understanding of its possible synthesis pathways and chemical behavior (Rana et al., 1981).

Potential Applications in Biochemistry

  • Glycosylation Reactions : Studies like those by Urge et al. (1992) on the preparation and potential stability of N-glycosyl bonds in glycosylated asparagine derivatives, though not directly related to the compound, offer insights into the biochemical applications of similar glycosylated structures (Urge et al., 1992).

  • Biochemical Assays : The work by Sykes et al. (1983) on modified assay procedures using similar trisaccharides hints at potential biochemical or diagnostic applications of compounds like the one (Sykes et al., 1983).

properties

Product Name

9-[4-O-[2-O-(alpha-L-Fucopyranosyl)-beta-D-galactopyranosyl]-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyloxy]nonanoic acid methyl ester

Molecular Formula

C30H53NO17

Molecular Weight

699.7 g/mol

IUPAC Name

methyl 9-[(2R,3R,4R,5S,6R)-3-acetamido-5-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)oxan-2-yl]oxynonanoate

InChI

InChI=1S/C30H53NO17/c1-14-20(36)23(39)25(41)29(44-14)48-27-24(40)21(37)16(12-32)45-30(27)47-26-17(13-33)46-28(19(22(26)38)31-15(2)34)43-11-9-7-5-4-6-8-10-18(35)42-3/h14,16-17,19-30,32-33,36-41H,4-13H2,1-3H3,(H,31,34)/t14-,16+,17+,19+,20+,21-,22+,23+,24-,25-,26+,27+,28+,29-,30-/m0/s1

InChI Key

RFCJRSPWDJBDOC-JZBPMIOASA-N

Isomeric SMILES

C[C@H]1[C@H]([C@H]([C@@H]([C@@H](O1)O[C@@H]2[C@H]([C@H]([C@H](O[C@H]2O[C@@H]3[C@H](O[C@H]([C@@H]([C@H]3O)NC(=O)C)OCCCCCCCCC(=O)OC)CO)CO)O)O)O)O)O

Canonical SMILES

CC1C(C(C(C(O1)OC2C(C(C(OC2OC3C(OC(C(C3O)NC(=O)C)OCCCCCCCCC(=O)OC)CO)CO)O)O)O)O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.